Cas no 105639-06-3 (Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(trifluoromethyl)phenoxy]pentyl]-3-methyl-)

• Product name: Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(trifluoromethyl)phenoxy]pentyl]-3-methyl-
• CAS No: 105639-06-3
• MF: C₁₉H₂₁N₂O₃F₃
• MW: 382.37684
• CID: 198591
• PubChem ID: 5271225

Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(trifluoromethyl)phenoxy]pentyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(trifluoromethyl)phenoxy]pentyl]-3-methyl-
• 5-[5-[4-(4,5-dihydro-1,3-oxazol-2-yl)-2-(trifluoromethyl)phenoxy]pentyl]-3-methyl-1,2-oxazole
• 5-{5-[4-(4,5-Dihydro-2-oxazolyl)-2-trifluoromethylphenoxy]pentyl}-3-methylisoxazole
• AC1NRQW0
• CHEMBL340955
• Isoxazole, 5-(5-(4-(4,5-dihydro-2-oxazolyl)-2-(trifluoromethyl)phenoxy)pentyl)-3-methyl-
• SCHEMBL10419837
• 5-[5-[4-(4,5-dihydrooxazol-2-yl)-2-(trifluoromethyl)phenoxy]pentyl]-3-methyl-isoxazole
• Isoxazole, 5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(trifluoromethyl)phenoxy]pentyl]-3-methyl-
• DTXSID10147233
• XGVXZGHVFAPUTG-UHFFFAOYSA-N
• 105639-06-3

• Inchi： InChI=1S/C19H21F3N2O3/c1-13-11-15(27-24-13)5-3-2-4-9-25-17-7-6-14(18-23-8-10-26-18)12-16(17)19(20,21)22/h6-7,11-12H,2-5,8-10H2,1H3
• InChI Key： XGVXZGHVFAPUTG-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1C=CC(OCCCCCC2ON=C(C)C=2)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 382.15042702g/mol
• Monoisotopic Mass: 382.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.8Ų